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Compound of Interest

Compound Name: Chloro(dimethylsulfide)gold(I)

Cat. No.: B1661945 Get Quote

An In-Depth Technical Guide to Chloro(dimethylsulfide)gold(I): Synthesis, Characterization,

and Applications

Executive Summary
Chloro(dimethylsulfide)gold(I), with the chemical formula (CH₃)₂SAuCl, is a cornerstone

reagent in the field of gold chemistry.[1] This white, crystalline solid is highly valued not as an

end-product but as a versatile and exceptionally stable precursor for a vast array of gold(I)

complexes.[1][2] Its significance lies in the labile nature of the dimethyl sulfide ligand, which

can be readily displaced by stronger nucleophiles like phosphines, N-heterocyclic carbenes

(NHCs), and other ligands.[1] This reactivity makes it an indispensable entry point for the

synthesis of homogenous gold catalysts, therapeutic agents, and advanced materials.[2][3]

This guide provides a comprehensive overview for researchers and drug development

professionals, detailing the synthesis, in-depth characterization, key applications, and critical

safety protocols for this pivotal organogold compound.

Physicochemical Properties and Molecular
Structure
Chloro(dimethylsulfide)gold(I) is an air-stable coordination complex that serves as a

common and convenient starting material in gold chemistry.[1][2] Its physical and chemical

properties are well-documented, ensuring reliable and reproducible results in experimental

settings.
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Table 1: Key Physicochemical Properties of Chloro(dimethylsulfide)gold(I)

Property Value Reference(s)

Chemical Formula C₂H₆AuClS [1]

Molar Mass 294.55 g·mol⁻¹ [1]

Appearance
White to light yellow powder or

crystals
[3]

Melting Point 160 °C (with decomposition) [3][4]

CAS Number 29892-37-3 [1]

Solubility
Soluble in organic solvents

(e.g., dichloromethane)
[5]

Stability
Decomposes upon exposure

to light, heat, or air
[1]

The molecular architecture of Chloro(dimethylsulfide)gold(I) is a classic example of the

preferred coordination geometry for gold(I) complexes. Possessing a d¹⁰ electron configuration,

the gold(I) center minimizes electron-electron repulsion by adopting a two-coordinate, linear

geometry.[5] High-resolution X-ray crystallography studies have definitively confirmed this

structure, revealing a Cl-Au-S bond angle that is nearly perfectly linear at approximately 176.6-

176.9°.[1][5] This geometry leaves the coordination sphere of the gold atom highly accessible,

facilitating the ligand exchange reactions that are central to its utility.[5]
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Start: Prepare HAuCl₄ Solution

Slowly Add Dimethyl Sulfide (DMS)
(Acts as reductant & ligand)

Stir at Room Temperature
(Precipitation of (CH₃)₂SAuCl)

Isolate Solid by Vacuum Filtration

Wash with Deionized Water
(Removes HCl)

Wash with Cold Ethanol
(Removes excess DMS)

Dry Under Vacuum

End Product: (CH₃)₂SAuCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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